

Application Note: Galantide (M15)

Administration for Cardiovascular Studies in Animal Models

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

[Get Quote](#)


Target Audience: Cardiovascular Physiologists, Pharmacologists, and Preclinical Drug Development Scientists
Document Type: Advanced Methodology & Protocol Guide

Mechanistic Rationale: Galanin and the Cardiovascular System

Galanin is a 29-amino-acid neuropeptide (30 in humans) widely distributed in the central and peripheral nervous systems, where it often co-exists with classical neurotransmitters like acetylcholine and noradrenaline[1]. In cardiovascular physiology, endogenous galanin is released from sympathetic nerves during high-frequency stimulation and acts via G-protein coupled receptors (GalR1, GalR2, GalR3) to cause prolonged inhibition of cardiac vagal action, effectively driving parasympathetic withdrawal[2].

To isolate and study these galanergic pathways, researchers utilize **Galantide (M15)**, a high-affinity chimeric peptide consisting of Galanin(1-13) conjugated to Substance P(5-11) amide[1]. Galantide acts as a non-selective, competitive galanin receptor antagonist[3]. By blocking

GalR-mediated Gi/Go protein activation, M15 prevents the opening of hyperpolarizing K⁺ channels, thereby restoring vagal tone and normalizing heart rate[2].



[Click to download full resolution via product page](#)

Galanergic signaling and competitive blockade by **Galantide (M15)** in cardiac vagal neurons.

Quantitative Pharmacodynamics Summary

The cardiovascular response to M15 is highly dependent on the target tissue and the basal autonomic tone of the animal model. Below is a summary of quantitative hemodynamic shifts observed during M15 administration.

Physiological Parameter	Endogenous Galanin Effect	Galantide (M15) Effect	Typical In Vivo Dose	Ref
Cardiac Vagal Tone	Prolonged inhibition	Restores vagal action	62 – 156 nmol/kg (IV)	[2]
Mean Arterial Pressure	Dose-dependent increase	Biphasic (reduction then fall)	3 – 30 nmol (Bolus)	[4]
Pancreatic Perfusion	Transient increase, then fall	Increases, then falls	3 – 30 nmol (Bolus)	[5]
Heart Rate (HR)	Decreases (during infusion)	Antagonizes GAL bradycardia	1 – 3 nmol/kg (IV)	[6]

Reagent Preparation & Handling

Expertise & Causality: Chimeric peptides like M15 are highly hydrophobic. If dissolved in pure saline, the peptide will rapidly adsorb onto the plastic walls of syringes and intravenous (IV) catheters, resulting in a delivered dose that is significantly lower than calculated.

- **Reconstitution:** Dissolve lyophilized **Galantide (M15)** in sterile, distilled water to create a 1 mM stock solution. Aliquot and store at -20°C[7].
- **Working Solution:** Dilute the stock in 0.9% physiological saline containing 0.1% Bovine Serum Albumin (BSA). The BSA acts as a carrier protein, saturating the plastic binding sites and ensuring 100% of the M15 reaches the systemic circulation.

In Vivo Experimental Protocols

Protocol A: Assessing Cardiac Vagal Tone Modulation (Anesthetized Model)

This protocol is designed to evaluate the ability of M15 to rescue cardiac vagal tone following sympathetic nerve stimulation[2].



[Click to download full resolution via product page](#)

In vivo experimental workflow for Galantide administration and hemodynamic profiling.

Step-by-Step Methodology:

- **Anesthesia & Cannulation:** Induce anesthesia (e.g., using α -chloralose or urethane, which preserve autonomic reflexes better than isoflurane). Cannulate the femoral artery for continuous Mean Arterial Pressure (MAP) and Heart Rate (HR) recording. Cannulate the femoral vein for M15 administration.
- **Nerve Isolation:** Surgically isolate the right cardiac sympathetic nerve and the right vagus nerve. Place bipolar stimulating electrodes on both.
- **Baseline Vagal Bradycardia (Control 1):** Stimulate the vagus nerve (e.g., 5 Hz, 1 ms pulse width for 10s) and record the baseline drop in HR.
- **Sympathetic Inhibition (Control 2):** Stimulate the cardiac sympathetic nerve (16 Hz for 5 min) to induce endogenous galanin release[2]. Immediately repeat the vagal stimulation. The bradycardic response should be significantly blunted.
- **Galantide Administration:** Administer M15 as a slow IV bolus (62 to 156 nmol/kg)[2]. Wait 5 minutes for systemic distribution.
- **Reversal Testing:** Repeat the sympathetic stimulation followed by vagal stimulation.
- **Data Analysis:** Quantify the restoration of the vagal bradycardic response. M15 should competitively block the GalR receptors, preventing the sympathetic-induced inhibition of vagal action[2].

Protocol B: Hemodynamic and Pancreatic Vascular Perfusion (PVP) Profiling

Galanin is a potent vasoactive neuropeptide. This protocol isolates its effects on regional microcirculation[4].

- **Surgical Setup:** Following anesthesia and cannulation, perform a laparotomy to expose the pancreas.
- **Probe Placement:** Affix a laser Doppler fluxmetry probe to the surface of the pancreas to continuously measure PVP.
- **Baseline Stabilization:** Allow MAP and PVP to stabilize for 15 minutes.
- **M15 Administration:** Inject a bolus of Galantide (3 to 30 nmol)[4].
- **Biphasic Recording:** Continuously record for 30 minutes. Note the biphasic response: an initial reduction in MAP followed by a fall, while PVP typically increases before falling below baseline[4].

Self-Validation & Troubleshooting

To ensure scientific integrity, every protocol must operate as a self-validating system.

Implement the following checkpoints:

- **Checkpoint 1: Baseline Hemodynamic Stability.** Before administering M15, MAP must not fluctuate by more than ± 5 mmHg for 10 consecutive minutes. If baseline drifts, the animal is either inadequately anesthetized or hypovolemic; abort the M15 injection.
- **Checkpoint 2: Positive Control Verification.** Vagal stimulation must induce a reproducible bradycardic response ($>20\%$ drop in HR) prior to any peptide administration. If no drop occurs, the vagus nerve was likely damaged during surgical isolation.
- **Checkpoint 3: Receptor Specificity Check (Overcoming Blockade).** Because M15 is a competitive antagonist, its effects can be surmounted. After observing M15's blockade of galanin, administer a supramaximal dose of exogenous galanin (e.g., >10 nmol/kg). If the vagal inhibition returns, it proves the M15 effect was truly receptor-mediated and not a toxic or off-target artifact[6].

- Troubleshooting Off-Target Effects: M15 contains a Substance P(5-11) fragment. At excessively high concentrations, this moiety can exhibit partial agonist activity at tachykinin receptors[3]. If unexpected severe hypotension occurs immediately upon injection, reduce the M15 dose to stay within the specific GalR affinity window.

References

- Functional effects of a family of galanin antagonists on the cardiovascular system in anaesthetised cats.Regulatory Peptides / PubMed.[[Link](#)]
- Galanin Receptors and Ligands.Frontiers in Endocrinology.[[Link](#)]
- Galanin in the Regulation of Pancreatic Vascular Perfusion.Pancreas / PubMed.[[Link](#)]
- Effect of galanin and galanin antagonists on peristalsis in esophageal smooth muscle in the opossum.American Journal of Physiology-Gastrointestinal and Liver Physiology.[[Link](#)]
- Effects of Galanin and the Galanin Receptor Antagonist Galantide on Plasma Catecholamine Levels during a Psychosocial Stress Stimulus in Rats.Neuroendocrinology / Karger.[[Link](#)]
- M15 blocks neuronal action in the central nervous system.Journal of Physiology and Pharmacology.[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Frontiers | Galanin Receptors and Ligands \[frontiersin.org\]](#)
- 2. [Functional effects of a family of galanin antagonists on the cardiovascular system in anaesthetised cats - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 3. [jpp.krakow.pl \[jpp.krakow.pl\]](#)
- 4. [researchgate.net \[researchgate.net\]](#)

- [5. Galanin in the regulation of pancreatic vascular perfusion - PubMed](#)
[pubmed.ncbi.nlm.nih.gov]
- [6. journals.physiology.org](#) [journals.physiology.org]
- [7. innopep.com](#) [innopep.com]
- To cite this document: BenchChem. [Application Note: Galantide (M15) Administration for Cardiovascular Studies in Animal Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10795280/docs#application-note-galantide-m15-administration-for-cardiovascular-studies-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

